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Compound of Interest

Compound Name: Dimethyl-phenyl-silane

Cat. No.: B7799541 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed procedures for the safe disposal of dimethyl-phenyl-
silane, a flammable and moisture-sensitive compound. Adherence to these protocols is

essential to mitigate risks and maintain a safe research environment.

Essential Safety and Handling Information
Dimethyl-phenyl-silane is a flammable liquid that is sensitive to moisture.[1] It is crucial to

handle this chemical in a well-ventilated area, away from heat, sparks, and open flames.[1][2]

Appropriate personal protective equipment (PPE), including chemical splash goggles, gloves,

and protective clothing, must be worn at all times to prevent skin and eye contact.[1]

Quantitative Data
The following table summarizes key physical and chemical properties of dimethyl-phenyl-
silane, essential for its safe handling and disposal.
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Property Value Source

CAS Number 766-77-8 [1][3][4]

Molecular Formula C8H12Si [4][5]

Molecular Weight 136.27 g/mol [4][5]

Appearance Colorless clear liquid [1]

Boiling Point 157 °C at 744 mmHg [3][5]

Density 0.889 g/mL at 25 °C [3][5]

Flash Point 35 °C (95 °F) [1][3][5]

Solubility
Insoluble in water; soluble in

common organic solvents.[5]

Hazard Class 3 (Flammable Liquid) [3][5]

Step-by-Step Disposal Procedure
The disposal of dimethyl-phenyl-silane must be handled by a licensed waste disposal

company.[2] The following steps outline the process for preparing the chemical waste for

collection.

1. Waste Segregation and Collection:

Collect waste dimethyl-phenyl-silane in a dedicated, properly labeled, and sealed

container.

The container should be made of a material compatible with the chemical and clearly marked

as "Hazardous Waste," "Flammable Liquid," and "Dimethyl-phenyl-silane."

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

2. Spill Management:

In the event of a spill, immediately remove all sources of ignition.[1]
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Ventilate the area.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[1] Do not use

combustible materials like paper towels as the primary absorbent.

Using spark-proof tools, carefully collect the absorbed material and place it into a suitable,

labeled container for hazardous waste.[1][6]

Clean the spill area thoroughly.

3. Preparation for Disposal:

Ensure the waste container is tightly closed to prevent the release of vapors and exposure to

moisture.[1][2]

Store the waste container in a cool, dry, and well-ventilated area designated for flammable

liquids, away from incompatible substances.[1]

Complete all necessary hazardous waste disposal paperwork as required by your institution

and local regulations.

4. Professional Disposal:

Arrange for the collection of the hazardous waste by a certified disposal company.

US EPA guidelines for the classification of hazardous waste are listed in 40 CFR Parts 261.3.

[1] Waste generators must also consult state and local regulations to ensure complete and

accurate classification.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of dimethyl-
phenyl-silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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